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Cat. No.: B1675567 Get Quote

Technical Support: Atomoxetine Hydrochloride
Solubility
This guide provides troubleshooting and frequently asked questions regarding the solubility of

Atomoxetine hydrochloride (HCl) for research applications.

Frequently Asked Questions (FAQs)
Q1: Why is my Atomoxetine HCl not dissolving well in Phosphate-Buffered Saline (PBS)?

Atomoxetine HCl, a white to practically white solid, generally has good water solubility (27.8

mg/mL).[1][2] However, its solubility can be significantly influenced by the pH of the solvent.

Atomoxetine HCl has a pKa of 10.13.[1][3] PBS is typically buffered to a pH of around 7.2-7.4.

At this near-neutral pH, the solubility of Atomoxetine HCl is considerably lower than in pure

water. One source reports the solubility in PBS (pH 7.2) to be approximately 2 mg/mL.[4] If your

intended concentration exceeds this, you will likely encounter solubility issues.

Q2: What is the recommended solvent for preparing stock solutions of Atomoxetine HCl?

For high-concentration stock solutions, it is recommended to use either purified water or an

organic solvent.
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Water: Atomoxetine HCl is soluble in water up to 27.8 mg/mL.[1][2] Gentle warming can aid

dissolution.[3][5]

Organic Solvents: It is also soluble in organic solvents like DMSO, ethanol, and dimethyl

formamide (DMF), with a reported solubility of approximately 30 mg/mL in these solvents.[4]

When using organic solvents, it is crucial to make further dilutions into your aqueous

experimental buffer (like PBS) to ensure that the final concentration of the organic solvent is

insignificant, as it may have physiological effects.[4]

Q3: How can I improve the solubility of Atomoxetine HCl in my aqueous buffer?

If you are observing poor solubility, consider the following troubleshooting steps:

Prepare a Concentrated Stock: First, prepare a concentrated stock solution in a

recommended solvent like purified water or DMSO, as detailed in the protocols below.

Dilute into Buffer: Dilute the stock solution into your PBS buffer to achieve the final desired

concentration. This method is often more effective than dissolving the solid powder directly

into the buffer.[4]

Gentle Warming: Gentle warming can help dissolve the compound in water.[3][5] You can try

warming the solution to 37°C.

Sonication: Sonication can be used to aid the dissolution process, particularly when

preparing solutions for assays.[6]

pH Adjustment: Since Atomoxetine HCl is more soluble at a lower pH, adjusting the pH of

your buffer to be more acidic can increase solubility. A commercially available oral solution of

atomoxetine has a pH between 3.7 and 4.3.[1] However, ensure that any pH adjustment is

compatible with your experimental design.

Solubility Data Summary
The table below summarizes the solubility of Atomoxetine hydrochloride in various solvents.
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Solvent Reported Solubility
Approximate Molar
Concentration

Source(s)

Water 27.8 mg/mL ~95 mM [1][2]

PBS (pH 7.4) ~24.79 mg/mL ~85 mM [7]

PBS (pH 7.2) ~2.0 mg/mL ~6.8 mM [4]

PBS (pH 6.8) ~26.54 mg/mL ~91 mM [7]

DMSO ~30 mg/mL ~103 mM [4]

Ethanol ~30 mg/mL ~103 mM [4]

Methanol ~34.89 mg/mL ~120 mM [7]

Molecular Weight of Atomoxetine HCl: 291.82 g/mol [1]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., 10 mg/mL)

Weigh Compound: Accurately weigh the desired amount of Atomoxetine HCl powder. For 1

mL of a 10 mg/mL solution, weigh 10 mg.

Add Solvent: Add a portion of purified water (e.g., 0.8 mL) to the vial containing the powder.

Aid Dissolution: Vortex the solution. If needed, gently warm the solution (e.g., in a 37°C

water bath) or place it in an ultrasonic bath for a few minutes until the solid is completely

dissolved.[3][6]

Final Volume: Add purified water to reach the final desired volume (e.g., 1 mL).

Storage: For aqueous solutions, it is not recommended to store them for more than one day.

[4] Store at 4°C for short-term use. For longer-term storage, preparing aliquots and storing at

-20°C is advisable, though stability should be verified.
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Protocol 2: Preparation of a Working Solution in PBS
from a Stock

Prepare Stock: Prepare a concentrated stock solution of Atomoxetine HCl in purified water or

DMSO as described above (e.g., 10 mg/mL or ~34 mM).

Calculate Dilution: Determine the volume of the stock solution needed to achieve your final

concentration in PBS. For example, to make 1 mL of a 100 µM solution from a 10 mM stock,

you would need 10 µL of the stock.

Dilute: Add the calculated volume of the stock solution to the appropriate volume of PBS.

Mix: Gently vortex the final working solution to ensure it is homogeneous.

Use Promptly: Use the freshly prepared working solution for your experiments.

Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting solubility issues with

Atomoxetine HCl.
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Poor Atomoxetine HCl
Solubility in PBS Observed

Is the target concentration
> 2 mg/mL (~7 mM)?

Concentration is likely too high
for direct dissolution in PBS.

Yes

Concentration is within
expected solubility limits.

No

Action: Prepare a concentrated stock
in Water or DMSO first.

Dilute stock into PBS
to final concentration.

Solubility Achieved

Have you tried aiding dissolution
(warming, sonication)?

Action: Gently warm solution
to ~37°C or sonicate.

No

Yes
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Troubleshooting workflow for Atomoxetine HCl solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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